![molecular formula C21H17NO B5067571 2-methyl-4,4-diphenyl-4H-1,3-benzoxazine](/img/structure/B5067571.png)
2-methyl-4,4-diphenyl-4H-1,3-benzoxazine
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Description
2-methyl-4,4-diphenyl-4H-1,3-benzoxazine is a type of benzoxazine, a class of heterocyclic compounds . It has the molecular formula C9H7NO2 .
Synthesis Analysis
The synthesis of 2-methyl-4,4-diphenyl-4H-1,3-benzoxazine involves the formation of tetrafluoroborates . The process includes the substitution of halogen in 2-(α-haloalkyl)-4,4-diphenyl-4H-3,1-benzoxazines by NH and SH nucleophiles . The reaction of o-aminophenyldiethyl- (diphenyl)carbinols with the α-haloalkanyl or furanyl acid chlorides or bromides in the presence of boron trifluoride etherate leads to the formation of 4H-3,1-benzoxazine tetrafluoroborates .Molecular Structure Analysis
The molecular structure of 2-methyl-4,4-diphenyl-4H-1,3-benzoxazine can be analyzed using Fourier transform infrared spectroscopy (FT-IR) and nuclear magnetic resonance spectroscopy (1H-NMR, 13C-NMR) .Chemical Reactions Analysis
The chemical reactions of 2-methyl-4,4-diphenyl-4H-1,3-benzoxazine involve the substitution of halogen in 2-(α-haloalkyl)-4,4-diphenyl-4H-3,1-benzoxazines by NH and SH nucleophiles . The reaction of 2-chloromethyl-4,4-diphenyl-4H-3,1-benzoxazine with 2-amino-5-chloropyridine leads to the formation of a novel tetracyclic system .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-methyl-4,4-diphenyl-4H-1,3-benzoxazine can be analyzed using techniques such as differential scanning calorimetry (DSC) and FT-IR . The dynamic mechanical analysis shows that the Tg is 110 °C . Thermogravimetric analysis reveals better thermal stability as evidenced by the 5% and 10% weight-loss temperatures (Td5 and Td10) of PTMBE, which were 263 and 289 °C, respectively, with a char yield of 27% at 800 °C .Mechanism of Action
properties
IUPAC Name |
2-methyl-4,4-diphenyl-1,3-benzoxazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO/c1-16-22-21(17-10-4-2-5-11-17,18-12-6-3-7-13-18)19-14-8-9-15-20(19)23-16/h2-15H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUDSVYRYMDTSJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(C2=CC=CC=C2O1)(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4,4-diphenyl-1,3-benzoxazine |
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